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Compound of Interest

Compound Name: Propyl isobutyrate

Cat. No.: B1212962

Propyl Isobutyrate: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of propyl isobutyrate, a carboxylic
ester known for its characteristic fruity aroma. This document details its chemical identity,
physical and chemical properties, experimental protocols for its synthesis and analysis, and its
primary applications, with a focus on providing actionable information for scientific and research
applications.

Core Data

CAS Number: 644-49-5[1][2]

Molecular Formula: C7H1402[1]

Quantitative Data Summary

The physical and chemical properties of propyl isobutyrate are summarized in the table below
for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1212962?utm_src=pdf-interest
https://www.benchchem.com/product/b1212962?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C644495&Mask=200
https://www.sigmaaldrich.com/SG/en/product/aldrich/w293601
https://webbook.nist.gov/cgi/cbook.cgi?ID=C644495&Mask=200
https://www.benchchem.com/product/b1212962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

Molecular Weight 130.18 g/mol [2]
Colorless liquid with a fruity,

Appearance _ _ [3]
pineapple-like odor

Density 0.863 g/mL at 25 °C [2]

Boiling Point 134 °C [2]

Refractive Index n20/D 1.395 [2]
Soluble in organic solvents like

Solubility ether and chloroform; limited [3]
solubility in water.

Flash Point 27 °C (closed cup) [2]

FEMA Number 2936 [2]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of propyl isobutyrate are provided

below. These protocols are foundational and can be adapted based on specific laboratory

conditions and research objectives.

Synthesis of Propyl Isobutyrate via Fischer

Esterification

Propyl isobutyrate is commonly synthesized through the Fischer esterification of isobutyric

acid with propanol, using an acid catalyst.

Materials:

e |sobutyric acid

e n-Propanol

o Concentrated sulfuric acid (catalyst)
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e Sodium bicarbonate solution (5% w/v)
e Anhydrous magnesium sulfate
 Boiling chips

Equipment:

e Round-bottom flask

» Reflux condenser

e Heating mantle

e Separatory funnel

« Distillation apparatus

o Standard laboratory glassware
Procedure:

 In a round-bottom flask, combine one molar equivalent of isobutyric acid and three molar
equivalents of n-propanol.

» Slowly add a catalytic amount of concentrated sulfuric acid (approximately 3-5% of the total
volume) to the mixture while gently swirling.

e Add a few boiling chips to the flask to ensure smooth boiling.

» Attach a reflux condenser and heat the mixture to reflux using a heating mantle. Maintain
reflux for 1-2 hours to drive the reaction to completion.

 After reflux, allow the mixture to cool to room temperature.
o Transfer the cooled mixture to a separatory funnel.

e Wash the organic layer sequentially with:
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o Water to remove the excess alcohol.

o 5% sodium bicarbonate solution to neutralize the unreacted isobutyric acid and the sulfuric
acid catalyst. (Caution: CO2 evolution will occur).

o Brine (saturated NacCl solution) to facilitate the separation of the organic and aqueous
layers.

e Dry the organic layer over anhydrous magnesium sulfate.
« Filter the mixture to remove the drying agent.

o Purify the crude propyl isobutyrate by fractional distillation. Collect the fraction boiling at
approximately 134 °C.

Analysis of Propyl Isobutyrate by Gas Chromatography
(GC)

Gas chromatography is a standard method for assessing the purity of propyl isobutyrate and
for its quantification in various matrices.

Instrumentation:
e Gas chromatograph equipped with a Flame Ionization Detector (FID).

» Capillary column suitable for the analysis of volatile organic compounds (e.g., a non-polar or
medium-polarity column).

Sample Preparation:

e Prepare a stock solution of propyl isobutyrate in a suitable solvent, such as ethanol or
hexane.

o Create a series of calibration standards by diluting the stock solution to known
concentrations.

o For unknown samples, dilute them with the same solvent to a concentration that falls within
the range of the calibration standards.
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GC-FID Parameters (Example):
e Injector Temperature: 250 °C
o Detector Temperature: 280 °C
e Oven Temperature Program:
o Initial temperature: 60 °C, hold for 2 minutes.
o Ramp rate: 10 °C/min to 150 °C.
o Hold at 150 °C for 5 minutes.
o Carrier Gas: Helium or Nitrogen, at a constant flow rate.
« Injection Volume: 1 pL
o Split Ratio: 50:1
Data Analysis:

« Inject the calibration standards to generate a calibration curve by plotting the peak area
against the concentration.

* Inject the prepared sample.

« |dentify the propyl isobutyrate peak in the sample chromatogram by comparing its retention
time with that of the standards.

e Quantify the amount of propyl isobutyrate in the sample by using the calibration curve.

Mandatory Visualizations

The following diagrams illustrate key workflows related to propyl isobutyrate.
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Reaction

Work-up Purification

Isobutyric Acid +
nol

Heat & Reflux
(1-2 hours)

Crude Product Mixture Wash with Water Wash with Brine

Dry (MgS04) Pure Propyl Isobutyrate
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Sample & Standard Preparation
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GC Analysis
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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